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Compound of Interest

Compound Name: Bromofluoromethane

Cat. No.: B051070 Get Quote

The ozone depletion potential (ODP) of a substance is a relative measure of its effectiveness in

degrading the ozone layer, with trichlorofluoromethane (CFC-11) as the reference compound

having an ODP of 1.0.[1] The ODP of a compound is influenced by several factors, including

the number of chlorine and bromine atoms, its atmospheric lifetime, and its reactivity in the

stratosphere.

The following table summarizes the ODP and atmospheric lifetime for a selection of

halomethanes, categorized by their chemical group. The data is compiled from the World

Meteorological Organization (WMO) Scientific Assessment of Ozone Depletion reports.
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Compound

Group

Compound

Name

Chemical

Formula

Atmospheric

Lifetime (years)

Ozone

Depletion

Potential (ODP)

Chlorofluorocarb

ons (CFCs)
CFC-11 CCl₃F 52 1.00

CFC-12 CCl₂F₂ 102 0.82

CFC-113 C₂Cl₃F₃ 85 0.85

CFC-114 C₂Cl₂F₄ 189 0.58

CFC-115 C₂ClF₅ 540 0.40

Halons Halon-1211 CBrClF₂ 16 7.9

Halon-1301 CBrF₃ 65 16.0

Halon-2402 C₂Br₂F₄ 20 13.0

Hydrochlorofluor

ocarbons

(HCFCs)

HCFC-22 CHClF₂ 12.0 0.055

HCFC-123 C₂HCl₂F₃ 1.3 0.012

HCFC-141b C₂H₃Cl₂F 9.4 0.12

HCFC-142b C₂H₃ClF₂ 18.5 0.065

Other

Halomethanes

Carbon

Tetrachloride
CCl₄ 32 0.82

Methyl

Chloroform
CH₃CCl₃ 5.0 0.12

Methyl Bromide CH₃Br 0.8 0.66

Experimental Protocols: Determination of Ozone
Depletion Potential
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The Ozone Depletion Potential (ODP) is not determined by a single direct experimental

measurement. Instead, it is a calculated value derived from a combination of laboratory

measurements and atmospheric modeling. The methodology provides a standardized way to

assess the relative impact of different substances on the ozone layer.

The overall procedure for determining the ODP of a halomethane involves the following key

steps:

Laboratory Characterization of the Molecule:

UV Absorption Cross-Section: The absorption of ultraviolet (UV) radiation by the

halomethane is measured at various wavelengths and temperatures. This data is crucial

for determining the rate of photolysis (breakdown by sunlight) in the stratosphere, which is

the primary mechanism for the release of ozone-depleting chlorine and bromine atoms.

Reaction Rate Coefficients: The rates of reaction between the halomethane and other

atmospheric chemical species, particularly the hydroxyl radical (OH), are measured in the

laboratory. For hydrochlorofluorocarbons (HCFCs), reaction with OH in the troposphere is

a significant removal mechanism, which reduces their atmospheric lifetime and

consequently their ODP.

Atmospheric Lifetime Calculation:

The atmospheric lifetime of a halomethane is determined based on its photolysis rate in

the stratosphere and its removal rate by reaction with OH radicals in the troposphere.

This is typically calculated using 2-D or 3-D computer models of the atmosphere that

simulate atmospheric transport, chemistry, and radiation.

Ozone Depletion Modeling:

Complex chemistry-transport models are used to simulate the impact of the halomethane

on stratospheric ozone.[1] These models incorporate the laboratory-measured chemical

properties and the calculated atmospheric lifetime.

The model calculates the global ozone depletion caused by a continuous emission of a

given mass of the substance in question.
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ODP Calculation:

The ODP is calculated as the ratio of the modeled global ozone depletion caused by the

substance to the ozone depletion caused by the same mass emission of the reference

substance, CFC-11.

The formula for ODP is: ODP of substance X = (Global ozone depletion from X) / (Global

ozone depletion from CFC-11)

Visualization of Ozone Depletion Pathways
The depletion of stratospheric ozone by halomethanes is a catalytic process involving halogen

radicals (chlorine and bromine). The following diagrams illustrate the key chemical reactions in

these catalytic cycles.
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Caption: Catalytic ozone depletion cycle by a chlorine radical.
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The process begins with the photolysis of a halomethane by UV radiation, which releases a

halogen radical. This radical then participates in a catalytic cycle that destroys ozone

molecules.
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Caption: Comparison of chlorine and bromine catalytic cycles.
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Both chlorine and bromine act as catalysts to destroy ozone.[2] Bromine is significantly more

efficient at destroying ozone on a per-atom basis than chlorine, which is reflected in the higher

ODP values of bromine-containing compounds (halons). This is because the bromine catalytic

cycle is more efficient, and a larger fraction of available bromine exists in its active, ozone-

destroying form (BrO) compared to chlorine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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